Cas no 1226432-15-0 (N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide)

N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide is a specialized pyrazole-based carboxamide compound with potential applications in agrochemical and pharmaceutical research. Its molecular structure, featuring dual pyrazole rings with methoxy and methyl substituents, confers selective binding properties and metabolic stability. The compound's design allows for precise interactions with biological targets, making it a candidate for enzyme inhibition or receptor modulation studies. Its synthetic versatility enables further derivatization for structure-activity relationship (SAR) investigations. The presence of both lipophilic and polar functional groups enhances solubility and bioavailability, facilitating in vitro and in vivo studies. This compound is suited for exploratory research in medicinal chemistry and crop protection.
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide structure
1226432-15-0 structure
Product Name:N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
CAS No:1226432-15-0
MF:C13H19N5O2
MW:277.322262048721
CID:5794337
PubChem ID:49670893
Update Time:2025-10-18

N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1226432-15-0
    • AKOS024528345
    • N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
    • N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
    • VU0528877-1
    • F5957-0062
    • N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-3-methoxy-1-methylpyrazole-4-carboxamide
    • 1H-Pyrazole-4-carboxamide, N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-3-methoxy-1-methyl-
    • Inchi: 1S/C13H19N5O2/c1-9-7-10(2)18(15-9)6-5-14-12(19)11-8-17(3)16-13(11)20-4/h7-8H,5-6H2,1-4H3,(H,14,19)
    • InChI Key: FZEIYIAHTMEPDY-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CN(C)N=1)C(NCCN1C(C)=CC(C)=N1)=O

Computed Properties

  • Exact Mass: 277.15387487g/mol
  • Monoisotopic Mass: 277.15387487g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 74Ų

N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide Pricemore >>

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Additional information on N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide

Comprehensive Overview of N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide (CAS No. 1226432-15-0)

N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide, identified by its CAS number 1226432-15-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the 3-methoxy-1-methyl-1H-pyrazole and 3,5-dimethyl-1H-pyrazole moieties, contribute to its potential as a key intermediate in the synthesis of bioactive molecules.

In recent years, the demand for pyrazole-based compounds has surged due to their relevance in addressing modern challenges such as antimicrobial resistance and crop protection. Researchers are particularly interested in the N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl] side chain, which enhances the compound's solubility and bioavailability. This attribute makes it a promising candidate for further exploration in drug formulation and agrochemical development. The compound's CAS registry number 1226432-15-0 ensures precise identification in scientific literature and regulatory documentation.

The synthesis of N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are critical for achieving high purity and yield, which are essential for industrial-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with stringent quality standards.

From a commercial perspective, CAS 1226432-15-0 is often sought after by manufacturers and research institutions focusing on small molecule therapeutics and crop protection agents. Its versatility as a building block in medicinal chemistry has led to its inclusion in libraries for high-throughput screening. Additionally, the compound's stability under various conditions makes it suitable for long-term storage and transportation, further enhancing its appeal to global markets.

Environmental and safety considerations are paramount when handling N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide. While it is not classified as hazardous, standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation, are recommended. Regulatory agencies such as the EPA and REACH provide guidelines for its safe use and disposal, ensuring minimal environmental impact.

Looking ahead, the potential applications of CAS 1226432-15-0 are vast. Ongoing research is exploring its role in targeted drug delivery systems and sustainable agriculture. With the increasing emphasis on green chemistry, efforts are also underway to develop eco-friendly synthesis routes for this compound. These advancements align with global trends toward sustainability and innovation in chemical sciences.

In conclusion, N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide (CAS No. 1226432-15-0) represents a valuable asset in the realm of specialty chemicals. Its structural complexity, coupled with its broad applicability, positions it as a compound of interest for future scientific and industrial breakthroughs. As research continues to unfold, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.

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